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Compound of Interest

Perfluorocyclohexanecarbonyl!
Compound Name:

chloride
CAS No.: 58816-79-8
Cat. No.: B1303403

Get Quote

\ J

An In-depth Exploration of CAS Number 58816-79-8 for Applications in Research and
Development

Forward

Perfluorocyclohexanecarbonyl chloride, bearing the CAS number 58816-79-8, represents a
unique and highly reactive building block in the landscape of fluorinated organic compounds.
Its perfluorinated cyclohexyl moiety imparts distinct physicochemical properties that are
increasingly sought after in the design of advanced materials and novel therapeutic agents.
The potent electron-withdrawing nature of the fluorine atoms significantly influences the
reactivity of the acyl chloride group, making it a valuable reagent for the introduction of the
perfluorocyclohexyl motif. This guide offers a comprehensive overview of its synthesis,
reactivity, and applications, with a focus on providing practical insights and methodologies for
researchers, scientists, and professionals in drug development.
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Physicochemical Properties

Perfluorocyclohexanecarbonyl chloride is a colorless to light-colored liquid with a sharp,
pungent odor characteristic of acyl chlorides. The presence of a perfluorinated ring structure
results in a high density and a relatively low refractive index.

Property Value Reference
CAS Number 58816-79-8

Molecular Formula C+CIF110 [1][2]
Molecular Weight 344.51 g/mol [1]

Boiling Point 95-96 °C

Density 1.77 g/cm3

Synthesis of Perfluorocyclohexanecarbonyl
Chloride

The synthesis of perfluorocyclohexanecarbonyl chloride is typically achieved through the
chlorination of its corresponding carboxylic acid, perfluorocyclohexanecarboxylic acid. This
transformation is a standard procedure in organic synthesis, often employing common
chlorinating agents.

Synthesis via Thionyl Chloride

A prevalent and effective method for the preparation of acyl chlorides from carboxylic acids
involves the use of thionyl chloride (SOCIz2), often with a catalytic amount of a tertiary amine or
N,N-dimethylformamide (DMF).

Reaction:

Conceptual Workflow for Synthesis:
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Caption: Synthesis of Perfluorocyclohexanecarbonyl Chloride.
Experimental Protocol:

o Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a gas outlet connected to a trap for acidic gases (e.g., a
sodium hydroxide solution), place perfluorocyclohexanecarboxylic acid (1.0 eq).

o Addition of Reagents: Under an inert atmosphere (e.g., nitrogen or argon), add an excess of
thionyl chloride (typically 2-3 eq) to the flask. Add a catalytic amount of N,N-
dimethylformamide (DMF, ~1-2 drops).

e Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 2-4
hours. The reaction progress can be monitored by the cessation of gas evolution (SOz and
HCI).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Excess thionyl chloride can be removed by distillation under atmospheric pressure.

 Purification: The crude perfluorocyclohexanecarbonyl chloride is then purified by
fractional distillation under reduced pressure to yield the pure product.

Reactivity and Chemical Transformations

The reactivity of perfluorocyclohexanecarbonyl chloride is dominated by the electrophilic
nature of the carbonyl carbon, which is significantly enhanced by the inductive effect of both the
chlorine atom and the perfluorinated ring. This makes it a highly reactive acylating agent.

Acylation of Amines to Form Amides

Perfluorocyclohexanecarbonyl chloride reacts readily with primary and secondary amines to
form the corresponding N-substituted perfluorocyclohexylamides. These reactions are typically
rapid and exothermic, often requiring cooling and the presence of a base to neutralize the HCI
byproduct.

Reaction:
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Conceptual Workflow for Amide Synthesis:

Click to download full resolution via product page

Caption: General workflow for the synthesis of amides.
Experimental Protocol for the Synthesis of N-Benzyl-perfluorocyclohexanecarboxamide:

o Reaction Setup: In a round-bottom flask, dissolve benzylamine (1.0 eq) and a non-
nucleophilic base such as triethylamine (1.2 eq) in an anhydrous aprotic solvent (e.g.,
dichloromethane or diethyl ether) under an inert atmosphere.

o Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of
perfluorocyclohexanecarbonyl chloride (1.1 eq) in the same solvent to the stirred amine
solution.

» Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 1-2 hours.

o Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially
with dilute agueous HCI, saturated aqueous sodium bicarbonate, and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by recrystallization or column
chromatography.

Esterification with Alcohols

In a similar fashion, perfluorocyclohexanecarbonyl chloride reacts with alcohols to form
perfluorocyclohexyl esters. These reactions are often catalyzed by a base, such as pyridine,
which also acts as a scavenger for the generated HCI.

Reaction:
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Experimental Protocol for the Synthesis of Methyl Perfluorocyclohexanecarboxylate:

Reaction Setup: In a flask, combine methanol (1.5 eq) and pyridine (1.2 eq) in a suitable
anhydrous solvent like dichloromethane.

» Addition of Acyl Chloride: Cool the mixture to 0 °C and slowly add
perfluorocyclohexanecarbonyl chloride (1.0 eq).

» Reaction: Allow the reaction to proceed at room temperature with stirring for several hours.

o Work-up: Dilute the reaction mixture with the solvent and wash with water, dilute HCI, and
saturated sodium bicarbonate solution.

 Purification: Dry the organic phase, remove the solvent in vacuo, and purify the resulting
ester by distillation.

Applications in Drug Discovery and Materials
Science

The incorporation of highly fluorinated moieties, such as the perfluorocyclohexyl group, into
organic molecules can profoundly alter their physical, chemical, and biological properties. This
makes perfluorocyclohexanecarbonyl chloride a valuable reagent in both pharmaceutical
and materials science research.

Role in Drug Discovery

The introduction of fluorine and fluorinated groups into drug candidates is a widely employed
strategy to enhance metabolic stability, increase lipophilicity, and improve binding affinity to
biological targets. The perfluorocyclohexyl group can serve as a bioisostere for other lipophilic
groups, potentially leading to improved pharmacokinetic profiles. While specific examples of
marketed drugs containing a perfluorocyclohexyl moiety directly derived from this acyl chloride
are not prevalent in publicly accessible literature, its utility lies in the synthesis of novel
chemical entities for screening and lead optimization.

Applications in Materials Science
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Perfluorinated compounds are known for their high thermal stability, chemical inertness, and

unique surface properties. Perfluorocyclohexanecarbonyl chloride can be used as a

monomer or a modifying agent in the synthesis of specialty polymers. For instance, it can be

used to introduce perfluorinated side chains onto polymer backbones, thereby imparting

hydrophobicity, oleophobicity, and low surface energy to the material. Such polymers find

applications in coatings, membranes, and advanced textiles.

Analytical Characterization

The structural elucidation and purity assessment of perfluorocyclohexanecarbonyl chloride

and its derivatives are typically performed using a combination of spectroscopic techniques.

Technique

Expected Observations

19F NMR

Complex multiplets in the range of -100 to -180
ppm are expected for the CF2 and CF groups of

the perfluorocyclohexyl ring.

13C NMR

The carbonyl carbon should appear in the
downfield region, typically around 160-170 ppm.
Signals for the carbons of the perfluorinated ring

will show complex splitting due to C-F coupling.

1H NMR

For the acyl chloride itself, no proton signals will
be observed. For its derivatives, characteristic
proton signals corresponding to the introduced

organic moiety will be present.

IR Spectroscopy

A strong absorption band in the region of 1780-
1820 cm~1is characteristic of the C=0 stretch of
an acyl chloride. C-F stretching vibrations will

appear in the 1100-1300 cm~1 region.

Mass Spectrometry

The mass spectrum will show the molecular ion
peak and characteristic fragmentation patterns,
including the loss of chlorine and parts of the

perfluorinated ring.
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Safety and Handling

Perfluorocyclohexanecarbonyl chloride is a corrosive and moisture-sensitive compound. It
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. It reacts
with water and other protic solvents to release corrosive hydrogen chloride gas. Therefore, all
glassware and reagents should be thoroughly dried before use, and reactions should be
conducted under an inert atmosphere. In case of contact, immediately flush the affected area
with copious amounts of water and seek medical attention.

Conclusion

Perfluorocyclohexanecarbonyl chloride is a highly reactive and versatile building block that
offers a gateway to a wide range of perfluorinated compounds. Its unique properties make it a
valuable tool for researchers in medicinal chemistry and materials science seeking to modulate
molecular properties through the introduction of the perfluorocyclohexyl moiety. The synthetic
protocols and reactivity patterns outlined in this guide provide a solid foundation for its effective
utilization in the laboratory. As the demand for advanced fluorinated molecules continues to
grow, the importance of reagents like perfluorocyclohexanecarbonyl chloride in enabling
innovation is set to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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